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Compound of Interest

Compound Name: Epoxyparvinolide

Cat. No.: B14813637 Get Quote

A comprehensive search of available scientific literature and databases has revealed a

significant lack of specific information regarding the natural abundance, distribution, and

biological activity of a compound explicitly named "epoxyparvinolide." This suggests that

"epoxyparvinolide" may be a novel, exceptionally rare, or synthetically derived molecule that

has not yet been extensively documented in publicly accessible research. It is also possible

that this name is not the standardized nomenclature used in the scientific community.

While direct data on epoxyparvinolide is unavailable, the name suggests a potential

relationship to the broader class of epoxyquinoid natural products. Epoxyquinoids are a diverse

group of compounds characterized by a quinone ring system containing an epoxide functional

group. These compounds are known to be produced by a variety of organisms, particularly

fungi, and often exhibit significant biological activities.

The Broader Context: Epoxyquinoids
Epoxyquinoids have garnered interest in the scientific community due to their wide distribution

in nature and their diverse pharmacological properties, which include antibacterial, antifungal,

anticancer, and enzyme-inhibitory activities.[1][2] The study of these molecules is an active

area of research, with numerous publications detailing their isolation from natural sources and

their subsequent biological evaluation.[1][2]
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The process of discovering and characterizing new natural products like potential

epoxyquinoids typically follows a well-established workflow. This process is crucial for

identifying novel compounds with therapeutic potential.

Below is a generalized workflow for the isolation and characterization of novel natural products

from fungal sources.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b14813637?utm_src=pdf-custom-synthesis
https://research.amanote.com/publication/Upmi23MBKQvf0BhiSvKf/isolation-and-structure-elucidation-by-lc-ms-spenmr-pr-toxin-and-cuspidatol-related
https://docserv.uni-duesseldorf.de/servlets/DerivateServlet/Derivate-5651/Triana%20Hertiani-Dissertation.pdf
https://www.benchchem.com/product/b14813637#epoxyparvinolide-natural-abundance-and-distribution
https://www.benchchem.com/product/b14813637#epoxyparvinolide-natural-abundance-and-distribution
https://www.benchchem.com/product/b14813637#epoxyparvinolide-natural-abundance-and-distribution
https://www.benchchem.com/product/b14813637#epoxyparvinolide-natural-abundance-and-distribution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14813637?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14813637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14813637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

